Cas no 1806451-81-9 (3-Propionyl-4-(trifluoromethylthio)toluene)

• Product Name: 3-Propionyl-4-(trifluoromethylthio)toluene
• CAS No: 1806451-81-9
• MF: C₁₁H₁₁F₃OS
• MW: 248.264652490616
• CID: 5001642
• Update Time: 2023-08-25

3-Propionyl-4-(trifluoromethylthio)toluene Chemical and Physical Properties

Names and Identifiers

• 3-Propionyl-4-(trifluoromethylthio)toluene

• Inchi： 1S/C11H11F3OS/c1-3-9(15)8-6-7(2)4-5-10(8)16-11(12,13)14/h4-6H,3H2,1-2H3
• InChI Key： MSKZUMJWLKFERG-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=CC(C)=CC=1C(CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 252
• XLogP3: 4.2
• Topological Polar Surface Area: 42.4